Cas no 53299-66-4 (5-Methoxy-2-methylbenzo[b]thiophene)

• Product Name: 5-Methoxy-2-methylbenzo[b]thiophene
• CAS No: 53299-66-4
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 1033436
• PubChem ID: 12254881
• Update Time: 2025-05-21

5-Methoxy-2-methylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methylbenzo[b]thiophene
• 5-Methoxy-2-methyl-1-benzothiophene
• 5-methoxy-2-methylbenzothiophene
• AK132540
• KB-43549
• RL03972
• SureCN144533
• DB-296220
• 53299-66-4
• J-517681
• 5-methoxy-2-methyl benzo[b]thiophene
• DTXSID70482637
• SCHEMBL144533

• MDL： MFCD18207271
• Inchi： 1S/C10H10OS/c1-7-5-8-6-9(11-2)3-4-10(8)12-7/h3-6H,1-2H3
• InChI Key： QQJAUEMCFASVFH-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 178.0453
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-Methoxy-2-methylbenzo[b]thiophene

Introduction to 5-Methoxy-2-methylbenzo[b]thiophene (CAS No. 53299-66-4)

5-Methoxy-2-methylbenzo[b]thiophene (CAS No. 53299-66-4) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique structure and chemical properties, has been the subject of numerous studies due to its potential applications in various industries, including pharmaceuticals and advanced materials.

The molecular formula of 5-Methoxy-2-methylbenzo[b]thiophene is C₁₁H₁₂O_S, and it features a benzo[b]thiophene core with a methoxy group at the 5-position and a methyl group at the 2-position. The presence of these functional groups imparts distinct chemical reactivity and physical properties to the molecule, making it a valuable building block in synthetic chemistry.

In recent years, the study of 5-Methoxy-2-methylbenzo[b]thiophene has expanded beyond its basic chemical properties to explore its potential biological activities. Research has shown that this compound exhibits promising pharmacological effects, particularly in the areas of anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-Methoxy-2-methylbenzo[b]thiophene demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, the structural versatility of 5-Methoxy-2-methylbenzo[b]thiophene has led to its use as a key intermediate in the synthesis of more complex molecules. In the pharmaceutical industry, this compound serves as a starting material for the development of novel drugs targeting various diseases. Its ability to undergo selective functionalization reactions makes it an attractive candidate for drug discovery and development programs.

In addition to its medicinal applications, 5-Methoxy-2-methylbenzo[b]thiophene has also found use in materials science. The unique electronic properties of thiophene derivatives make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has focused on optimizing the electronic properties of these materials by incorporating 5-Methoxy-2-methylbenzo[b]thiophene into polymer chains or as dopants in organic semiconductors.

The synthesis of 5-Methoxy-2-methylbenzo[b]thiophene typically involves multi-step processes that include cyclization reactions and functional group modifications. One common synthetic route involves the reaction of 3-bromoanisole with thiophenol followed by cyclization with an appropriate reagent to form the benzo[b]thiophene core. Subsequent methylation at the 2-position completes the synthesis. Advances in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for industrial applications.

The environmental impact of chemicals like 5-Methoxy-2-methylbenzo[b]thiophene is an important consideration in their development and use. Studies have shown that this compound is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, best practices for safe handling and disposal are essential to minimize any potential adverse effects.

In conclusion, 5-Methoxy-2-methylbenzo[b]thiophene (CAS No. 53299-66-4) is a versatile compound with a wide range of applications in both pharmaceutical and materials science. Its unique chemical structure and properties make it an important molecule for ongoing research and development efforts. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow further in the coming years.